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Compound of Interest

Compound Name: 2,5-Dihydroxybenzoate

Cat. No.: B8804636

An In-depth Technical Guide to the Safe Handling of 2,5-Dihydroxybenzoate in the Laboratory

Executive Summary

2,5-Dihydroxybenzoate, also known as Gentisic acid, is a widely utilized chemical in various
research and development applications, notably as a matrix in matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry.[1] While immensely useful, a thorough
understanding of its hazard profile and adherence to strict safety protocols are paramount to
ensure the well-being of laboratory personnel. This guide provides a comprehensive overview
of the safety and handling procedures for 2,5-Dihydroxybenzoate, grounded in authoritative
safety data. It is designed to equip researchers, scientists, and drug development professionals
with the necessary knowledge to work with this compound safely and effectively.

Physicochemical and Toxicological Profile

A foundational aspect of safe laboratory practice is a clear understanding of the substance's
intrinsic properties and associated hazards.

Physicochemical Data

The physical and chemical properties of 2,5-Dihydroxybenzoate dictate its behavior under
various laboratory conditions.
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Property Value Source

Gentisic acid, 5-
Synonyms o [2][3]
Hydroxysalicylic acid

CAS Number 490-79-9 [2][3]
Molecular Formula C7HeOa4 [4]
Molecular Weight 154.12 g/mol

Appearance Beige to white powder/solid [1][2]
Melting Point 204 - 207 °C (399.2 - 404.6 °F)  [2]

Soluble in ether and alcohol.

Insoluble in benzene and

Solubility ]
chloroform. The product is also
water soluble.[5]

. Stable under normal storage

Stability

conditions.[1][6]

Toxicological Summary and Hazard Identification

2,5-Dihydroxybenzoate is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals.[3][7][8] The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion.

GHS Classification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][7][8][9]

» Skin Irritation (Category 2): Causes skin irritation.[2][3][7][8]

e Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[2][3][7][8]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[2][3][7]

e Aquatic Hazard (Chronic, Category 3): Harmful to aquatic life with long lasting effects.
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The following diagram illustrates the GHS hazard identification for 2,5-Dihydroxybenzoate.

2,5-Dihydroxybenzoate

CAS: 490-79-9
Signal Word: Warning

GHS Hazard Statements

H302 H315 H319 H335 H412
Harmful if swallowed Causes skin irritation Causes serious eye irritation May cause respiratory irritation Harmful to aquatic life with long lasting effects
v v v v

Hazard Pictograms

v

GHSO07: Exclamation Mark
GHS09: Environment (optional based on jurisdiction)

Click to download full resolution via product page

Caption: GHS Hazard Profile for 2,5-Dihydroxybenzoate.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is crucial for mitigating exposure risks.

Engineering Controls

The primary line of defense is to control hazards at their source.

e Ventilation: Use this compound in a well-ventilated area.[1][10] For procedures that may
generate dust, such as weighing or transferring powder, a local exhaust ventilation system
(e.g., a chemical fume hood) should be utilized to minimize inhalation exposure.[4][9]
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o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and
in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

PPE is mandatory when handling 2,5-Dihydroxybenzoate to prevent direct contact.

o Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[4][7]
In situations with a higher risk of splashing or dust generation, a face shield should be worn
in addition to goggles.[4] All eye and face protection must comply with OSHA 29 CFR
1910.133 or European Standard EN166.[1][6]

o Skin and Body Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[1][6] Inspect gloves for any signs of
degradation or puncture before each use.[7]

o Protective Clothing: A lab coat or other protective suit is required to prevent skin contact.

[1]

» Respiratory Protection: Under normal use conditions with adequate engineering controls,
respiratory protection may not be necessary.[2][11] However, if dust is generated and
engineering controls are insufficient, a NIOSH/MSHA-approved respirator should be worn.[1]

[4]

The following diagram outlines the hierarchy of controls for handling 2,5-Dihydroxybenzoate.
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Risk Mitigation Strategy

Elimination (Not Feasible)

Substitution (Not Feasible)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Handling.

Standard Operating Procedures (SOPs) for Safe
Handling

Adherence to standardized procedures is critical for consistent safety.

General Handling and Hygiene

» Avoid all personal contact, including inhalation of dust.[10]

* Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[8][10]
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e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][10]

o Contaminated work clothing should be laundered separately before reuse.[10]

Storage Requirements

Proper storage is essential to maintain the chemical's integrity and prevent hazardous
situations.

Store in a cool, dry, and well-ventilated area.[1][10]

Keep the container tightly closed and securely sealed when not in use.[2][10]

Store away from incompatible materials, which include strong oxidizing agents, strong
bases, acid anhydrides, and acid chlorides.[2][11]

Protect containers from physical damage and inspect them regularly for leaks.[10]

Spill and Waste Disposal

Prompt and correct response to spills is crucial.
o Spill Cleanup:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.
o Wear appropriate PPE as described in Section 3.2.

o For dry spills, carefully sweep up or vacuum the material, avoiding dust generation.[10]
Use a vacuum cleaner designed for handling hazardous dust if available.

o Place the collected material into a clean, dry, labeled, and sealable container for disposal.
[10]

o Wash the spill area thoroughly with water.[10]

o Prevent spilled material from entering drains or waterways.[10]
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o Waste Disposal: Dispose of contents and containers in accordance with all local, regional,

and national regulations.[2] This should be done through an approved waste disposal plant.

[2]

Emergency and First Aid Procedures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2][10] If breathing is
difficult or stops, provide artificial respiration.[1]

[6] Seek medical attention if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.
[10] Wash the affected skin with plenty of soap
and water for at least 15 minutes.[1][2][4] If skin
irritation occurs or persists, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
[2][4] Remove contact lenses if present and
easy to do.[2] Continue rinsing. Seek immediate

medical attention.[10]

Ingestion

Rinse mouth with water.[2][4] Do NOT induce
vomiting.[4] Give a glass of water to drink.[10]

Call a Poison Center or doctor if you feel unwell.

[2]

Experimental Protocol: Preparation of a Stock

Solution

This section provides a step-by-step workflow for a common laboratory procedure involving

2,5-Dihydroxybenzoate, integrating the safety measures discussed.
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Objective

To safely prepare a 10 mg/mL stock solution of 2,5-Dihydroxybenzoate in a suitable solvent
(e.g., ethanol).

Materials and Equipment

e 2,5-Dihydroxybenzoate powder

» Ethanol (or other appropriate solvent)

» Analytical balance

* Weighing paper/boat

e Spatula

o Volumetric flask with stopper

e Pipettes

» Vortex mixer or sonicator

o Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

Chemical fume hood

Workflow
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l

Transfer Powder to Volumetric Flask

Dissollution

Add Solvent to Flask

Vortex/Sonicate to Dissolve

Bring to Final Volume

Label and Store Solution

Clean Work Area and Dispose of Waste

Remove PPE and Wash Hands
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Caption: Workflow for Preparing a Stock Solution.
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Detailed Steps

Preparation: Don all required PPE (lab coat, gloves, safety goggles).[4][10] Perform all
subsequent steps within a certified chemical fume hood to mitigate inhalation risk.[9]

Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh the
desired amount of 2,5-Dihydroxybenzoate powder using a clean spatula. Minimize dust
generation during this process.[1]

Transfer: Carefully transfer the weighed powder into the appropriate size volumetric flask.

Dissolution: Add approximately half of the final required volume of solvent (e.g., ethanol) to
the flask. Stopper the flask and mix by vortexing or sonicating until the solid is completely
dissolved.

Final Volume: Once dissolved, add the solvent to the calibration mark on the volumetric
flask. Stopper and invert the flask several times to ensure a homogenous solution.

Storage: Transfer the solution to a properly labeled storage vial. The label should include the
chemical name, concentration, solvent, date of preparation, and your initials. Store as per
the guidelines in Section 4.2.

Cleanup: Dispose of any waste (e.g., weighing paper, used pipette tips) in the appropriate
chemical waste container. Decontaminate the work surface and any equipment used.

De-gowning: Remove PPE in the correct order to avoid self-contamination. Wash hands
thoroughly with soap and water.[10]

Conclusion

While 2,5-Dihydroxybenzoate is a valuable tool in the modern laboratory, it presents a clear

set of hazards that must be managed with diligence and expertise. By understanding its

toxicological profile, implementing robust engineering controls, consistently using the correct

PPE, and adhering to established safe handling protocols, researchers can mitigate the risks

associated with its use. This guide serves as a foundational document to be integrated into

site-specific safety training and standard operating procedures, fostering a culture of safety and

scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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